Cas no 637022-60-7 (1H-Pyrazole-3-carboxylic acid, 4-chloro-5-(2-thienyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-(2-thienyl)-, ethyl ester
• CAS No: 637022-60-7
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• CID: 1656406
• Update Time: 2024-08-30

1H-Pyrazole-3-carboxylic acid, 4-chloro-5-(2-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-(2-thienyl)-, ethyl ester

• Inchi： 1S/C10H9ClN2O2S/c1-2-15-10(14)9-7(11)8(12-13-9)6-4-3-5-16-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： NUWIFWDROFJEEC-UHFFFAOYSA-N
• SMILES： N1C(C2SC=CC=2)=C(Cl)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 256.00747

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 422.1±45.0 °C(Predicted)
• PSA: 54.98
• pka: 9.03±0.50(Predicted)